Cas no 2171895-08-0 (1'-(2-methylcyclopropyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine)

• Product Name: 1'-(2-methylcyclopropyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine
• CAS No: 2171895-08-0
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 5921917
• PubChem ID: 165506396
• Update Time: 2025-10-28

1'-(2-methylcyclopropyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1'-(2-methylcyclopropyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine
• EN300-1273868
• 1'-(2-methylcyclopropyl)-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]
• 2171895-08-0

• Inchi： 1S/C14H24N2/c1-11-9-13(11)16-6-2-5-14(16)10-15-7-3-12(14)4-8-15/h11-13H,2-10H2,1H3
• InChI Key： FRMAEGNKRRCBJI-UHFFFAOYSA-N
• SMILES： N1(CCCC21CN1CCC2CC1)C1CC1C

Computed Properties

• Exact Mass: 220.193948774g/mol
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 6.5Ų

Additional information on 1'-(2-methylcyclopropyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine

Comprehensive Overview of 1'-(2-methylcyclopropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine (CAS No. 2171895-08-0)

In the rapidly evolving field of pharmaceutical and organic chemistry, 1'-(2-methylcyclopropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine (CAS No. 2171895-08-0) has garnered significant attention due to its unique structural features and potential applications. This compound belongs to the class of spirocyclic compounds, which are known for their three-dimensional complexity and ability to interact with biological targets in a highly specific manner. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The spirocyclic framework of this compound, characterized by the fusion of a pyrrolidine ring and a 4-azaspirobicyclo[2.2.2]octane system, offers exceptional rigidity and stereochemical control. These properties are highly sought after in the design of small-molecule drugs, as they can enhance binding affinity and reduce off-target effects. The presence of a 2-methylcyclopropyl substituent further modulates the compound's lipophilicity and metabolic stability, making it a promising candidate for oral bioavailability optimization. Recent studies have highlighted its potential in addressing neurodegenerative diseases and pain management, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the construction of 1'-(2-methylcyclopropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine presents both challenges and opportunities. The spirocyclic motif requires advanced strategies such as transition-metal catalysis or photochemical cyclization, which are areas of active research in academia and industry. Its CAS No. 2171895-08-0 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global chemical databases. As the demand for novel scaffolds in drug development grows, this compound exemplifies the intersection of innovation and practicality.

Beyond its pharmaceutical potential, this molecule has also piqued interest in material science and catalysis. Its rigid, nitrogen-rich structure could be leveraged in the design of ligands for asymmetric synthesis or functional materials with tailored properties. The compound's stability under physiological conditions further underscores its versatility. With the rise of AI-driven drug discovery and high-throughput screening, 1'-(2-methylcyclopropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine is poised to play a pivotal role in next-generation research.

In conclusion, 1'-(2-methylcyclopropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine (CAS No. 2171895-08-0) represents a compelling case study in modern chemical innovation. Its structural elegance, combined with its broad applicability, makes it a subject of ongoing exploration. As the scientific community continues to unravel its full potential, this compound is likely to remain at the forefront of discussions in medicinal chemistry, synthetic methodology, and beyond.